Cas no 1251683-46-1 (N-(3,5-difluorophenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide)

• Product Name: N-(3,5-difluorophenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide
• CAS No: 1251683-46-1
• MF: C₂₂H₁₄F₃N₃O₂
• MW: 409.36067533493
• CID: 6063881
• PubChem ID: 49666854
• Update Time: 2025-07-20

N-(3,5-difluorophenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-difluorophenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide
• N~3~-(3,5-difluorobenzyl)-1-(4-fluorophenyl)-4-oxo-1,4-dihydro-3-cinnolinecarboxamide
• 1251683-46-1
• N-[(3,5-difluorophenyl)methyl]-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide
• N-[(3,5-difluorophenyl)methyl]-1-(4-fluorophenyl)-4-oxocinnoline-3-carboxamide
• AKOS021974335
• F3406-9235
• N-(3,5-difluorobenzyl)-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide

• Inchi： 1S/C22H14F3N3O2/c23-14-5-7-17(8-6-14)28-19-4-2-1-3-18(19)21(29)20(27-28)22(30)26-12-13-9-15(24)11-16(25)10-13/h1-11H,12H2,(H,26,30)
• InChI Key： KFMSHPDKJIOVNY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2C=CC=CC=2C(C(C(NCC2C=C(C=C(C=2)F)F)=O)=N1)=O

Computed Properties

• Exact Mass: 409.10381118g/mol
• Monoisotopic Mass: 409.10381118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 61.8Ų

Additional information on N-(3,5-difluorophenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide

Professional Introduction to N-(3,5-difluorophenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide (CAS No. 1251683-46-1)

N-(3,5-difluorophenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1251683-46-1, represents a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this molecule, particularly the presence of fluorine substituents and a cinnoline core, contribute to its potential as a lead compound in the development of novel therapeutic agents.

The molecular structure of N-(3,5-difluorophenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide is characterized by a fused heterocyclic system consisting of a benzene ring and a pyridine ring. The incorporation of fluorine atoms at the 3 and 5 positions of the phenyl ring enhances the electron-withdrawing effect, which can influence the electronic properties and reactivity of the molecule. Additionally, the presence of a carbonyl group at the 4-position of the cinnoline ring introduces a site for further functionalization, allowing for the exploration of various derivatives with tailored biological activities.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atoms in N-(3,5-difluorophenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide contribute to these properties, making it an attractive candidate for drug discovery. Studies have shown that fluorinated compounds often exhibit better pharmacokinetic profiles compared to their non-fluorinated counterparts, which is a critical factor in the development of successful pharmaceuticals.

The cinnoline scaffold is another key feature of this compound that warrants exploration. Cinnoline derivatives have been extensively studied for their potential applications in treating various diseases, including cancer and infectious disorders. The oxo group at the 4-position of the cinnoline ring further modulates the electronic distribution and can influence the interactions with biological targets. This structural motif has been shown to enhance binding affinity to enzymes and receptors, making it a valuable component in medicinal chemistry.

Recent research has highlighted the importance of fluorinated cinnoline derivatives in oncology. Studies have demonstrated that certain cinnoline-based compounds exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The fluorine atoms in these molecules can improve their ability to bind to these targets by increasing lipophilicity and reducing metabolic degradation. N-(3,5-difluorophenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide is being investigated as a potential lead compound in this context, with initial studies suggesting promising activity against specific cancer cell lines.

Beyond oncology, this compound has also shown potential in other therapeutic areas. For instance, its structural features make it a suitable candidate for developing inhibitors targeting bacterial enzymes. The fluorinated phenyl rings can interact with bacterial proteins in unique ways, potentially leading to the development of novel antibiotics with improved efficacy against resistant strains. Additionally, the cinnoline core has been explored for its anti-inflammatory properties, with some derivatives demonstrating ability to modulate inflammatory pathways.

The synthesis of N-(3,5-difluorophenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the phenyl rings typically requires specialized synthetic methodologies to achieve regioselectivity and minimize side reactions. Advanced techniques such as cross-coupling reactions and palladium catalysis are often employed to construct the desired molecular framework efficiently.

In conclusion, N-(3,5-difluorophenyl)methyl-1-(4-fluorophenyl)-4-oxo-1,4-dihydrocinnoline-3-carboxamide (CAS No. 1251683-46-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further development into novel therapeutic agents. Ongoing studies continue to explore its applications in oncology, antibiotic development, and anti-inflammatory treatments, highlighting its importance as a lead compound in medicinal chemistry.